Cas no 115365-43-0 (Octadecanoic acid,2-(7-hexadecen-1-yl)-11-eicosen-1-yl ester)

• Product Name: Octadecanoic acid,2-(7-hexadecen-1-yl)-11-eicosen-1-yl ester
• CAS No: 115365-43-0
• MF: C₅₄H₁₀₄O₂
• MW: 785.402378082275
• CID: 199321
• PubChem ID: 53432303
• Update Time: 2025-04-19

Octadecanoic acid,2-(7-hexadecen-1-yl)-11-eicosen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,2-(7-hexadecen-1-yl)-11-eicosen-1-yl ester
• 2-hexadec-7-enylicos-11-enyl octadecanoate
• 115365-43-0
• DTXSID30888878

• Inchi： 1S/C54H104O2/c1-4-7-10-13-16-19-22-25-28-30-32-35-38-41-44-47-50-53(49-46-43-40-37-34-31-27-24-21-18-15-12-9-6-3)52-56-54(55)51-48-45-42-39-36-33-29-26-23-20-17-14-11-8-5-2/h25,27-28,31,53H,4-24,26,29-30,32-52H2,1-3H3
• InChI Key： UMXQQDQSXLCIOV-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCC)=O)CC(CCCCCCC=CCCCCCCCC)CCCCCCCCC=CCCCCCCCC

Computed Properties

• Exact Mass: 798.81978
• Monoisotopic Mass: 784.80363256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 56
• Rotatable Bond Count: 49
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 25
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3